Cas no 62079-29-2 (1-oxaspiro[4.7]dodecane)

1-oxaspiro[4.7]dodecane structure
1-oxaspiro[4.7]dodecane structure
Product Name:1-oxaspiro[4.7]dodecane
CAS No:62079-29-2
MF:C11H20O
MW:168.275903701782
CID:1635873
PubChem ID:112802
Update Time:2025-04-21

1-oxaspiro[4.7]dodecane Chemical and Physical Properties

Names and Identifiers

    • 1-oxaspiro[4.7]dodecane
    • 1-Oxaspiro(4.7)dodecane
    • T5OXTJ B-&amp
    • AL8XTJ
    • 1-oxaspiro-4,7-dodecane
    • SCHEMBL3505574
    • LDUJSEBWLVYVGC-UHFFFAOYSA-N
    • DB-345839
    • DTXSID5069540
    • 62079-29-2
    • Inchi: 1S/C11H20O/c1-2-4-7-11(8-5-3-1)9-6-10-12-11/h1-10H2
    • InChI Key: LDUJSEBWLVYVGC-UHFFFAOYSA-N
    • SMILES: O1CCCC21CCCCCCC2

Computed Properties

  • Exact Mass: 168.1515
  • Monoisotopic Mass: 168.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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